Cas no 6966-78-5 (Pteridine,4-(methylthio)-)
Pteridine,4-(methylthio)- structure
Product Name:Pteridine,4-(methylthio)-
Pteridine,4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Pteridine,4-(methylthio)-
- 4-methylsulfanylpteridine
- 4-Methylmercapto-pteridin
- 4-methylsulfanyl-pteridine
- 4-Methylthio-pteridin
- 4-methylthiopteridine
- 4-methylthio-pteridine
- SCHEMBL5352016
- pteridine, 4-(methylthio)-
- 6966-78-5
- XKENOTHGZDIXRS-UHFFFAOYSA-N
- NSC-68114
- NSC68114
- DTXSID70879068
-
- Inchi: 1S/C7H6N4S/c1-12-7-5-6(10-4-11-7)9-3-2-8-5/h2-4H,1H3
- InChI Key: XKENOTHGZDIXRS-UHFFFAOYSA-N
- SMILES: S(C)C1C2C(=NC=CN=2)N=CN=1
Computed Properties
- Exact Mass: 324.04741
- Monoisotopic Mass: 178.03131738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 76.9Ų
Experimental Properties
- Density: 1.3046 (rough estimate)
- Melting Point: 191°C
- Refractive Index: 1.5500 (estimate)
- PSA: 50.69
Pteridine,4-(methylthio)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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